Cas no 1260759-87-2 (1-ETHYL-1H-INDAZOLE-6-CARBOXYLIC ACID)

• Product Name: 1-ETHYL-1H-INDAZOLE-6-CARBOXYLIC ACID
• CAS No: 1260759-87-2
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD11043009
• CID: 5557834
• PubChem ID: 21183716
• Update Time: 2026-03-11

1-ETHYL-1H-INDAZOLE-6-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 1-ETHYL-1H-INDAZOLE-6-CARBOXYLIC ACID
• 1H-Indazole-6-carboxylic acid, 1-ethyl-

• MDL： MFCD11043009
• Inchi： 1S/C10H10N2O2/c1-2-12-9-5-7(10(13)14)3-4-8(9)6-11-12/h3-6H,2H2,1H3,(H,13,14)
• InChI Key： OFVGRGYMHGBPDQ-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=CC(C(O)=O)=C2)C=N1

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1-ETHYL-1H-INDAZOLE-6-CARBOXYLIC ACID

Latest Research on 1-ETHYL-1H-INDAZOLE-6-CARBOXYLIC ACID (CAS: 1260759-87-2) in Chemical and Biomedical Applications

1-ETHYL-1H-INDAZOLE-6-CARBOXYLIC ACID (CAS: 1260759-87-2) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its indazole core and carboxylic acid functionality, serves as a versatile building block for the synthesis of various pharmacologically active molecules. Recent studies have explored its role in the development of kinase inhibitors, anti-inflammatory agents, and anticancer therapeutics, highlighting its importance in modern drug discovery.

One of the most notable applications of 1-ETHYL-1H-INDAZOLE-6-CARBOXYLIC ACID is its incorporation into small-molecule inhibitors targeting protein kinases. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. Researchers have utilized this compound as a key intermediate in the synthesis of selective kinase inhibitors, demonstrating its ability to modulate kinase activity with high specificity. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful development of a novel kinase inhibitor series derived from 1-ETHYL-1H-INDAZOLE-6-CARBOXYLIC ACID, which exhibited potent activity against a range of cancer cell lines.

In addition to its role in kinase inhibition, 1-ETHYL-1H-INDAZOLE-6-CARBOXYLIC ACID has been investigated for its anti-inflammatory properties. A recent study published in Bioorganic & Medicinal Chemistry Letters explored the compound's ability to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. The researchers attributed this activity to the compound's interaction with key inflammatory signaling pathways, suggesting its potential as a lead compound for the development of new anti-inflammatory drugs.

Another area of interest is the compound's utility in the synthesis of radiopharmaceuticals. The indazole scaffold, combined with the carboxylic acid moiety, provides a suitable platform for the introduction of radiolabeled groups, enabling the development of imaging agents for positron emission tomography (PET). A 2022 study in the Journal of Labelled Compounds and Radiopharmaceuticals highlighted the successful radiolabeling of 1-ETHYL-1H-INDAZOLE-6-CARBOXYLIC ACID derivatives, which demonstrated high binding affinity and selectivity for target tissues in preclinical models.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 1-ETHYL-1H-INDAZOLE-6-CARBOXYLIC ACID-derived compounds. Issues such as poor solubility and metabolic instability have been reported in some studies, necessitating further structural modifications to enhance drug-like properties. Recent advancements in computational chemistry and structure-activity relationship (SAR) studies have provided valuable insights into overcoming these limitations, paving the way for improved derivatives with enhanced efficacy and safety profiles.

In conclusion, 1-ETHYL-1H-INDAZOLE-6-CARBOXYLIC ACID (CAS: 1260759-87-2) represents a promising scaffold for the development of novel therapeutic agents across multiple disease areas. Its versatility in medicinal chemistry, combined with recent advancements in its applications, underscores its potential as a valuable tool in drug discovery. Future research should focus on addressing the current limitations and exploring new therapeutic avenues for this compound, ensuring its continued relevance in the field of chemical and biomedical research.